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Compound of Interest

Compound Name: 17:0-20:3 PS-d5

Cat. No.: B15561038

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 1-heptadecanoyl-2-(5Z,8Z,11Z,14Z-

eicosatetraenoyl)-sn-glycero-3-phospho-L-serine-d5 (17:0-20:3 PS-d5), a high-purity,

deuterated lipid internal standard essential for accurate and reproducible quantification in mass

spectrometry-based lipidomics.

Introduction to Deuterated Phosphatidylserine
Standards
In the field of lipidomics, precise quantification of lipid species is critical for understanding

disease mechanisms, identifying biomarkers, and developing novel therapeutics. Mass

spectrometry (MS) is a powerful tool for this purpose, but it is susceptible to variations in

sample preparation, extraction efficiency, and instrument response.[1][2] To correct for these

variables, stable isotope-labeled internal standards are considered the gold standard.[1][2]

17:0-20:3 PS-d5 is a synthetic phosphatidylserine (PS) molecule containing a heptadecanoic

acid (17:0) at the sn-1 position and an eicosatetraenoic acid (20:3) at the sn-2 position.

Critically, it incorporates five deuterium atoms (d5), introducing a known mass shift without
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significantly altering its chemical and physical properties. This allows it to mimic the behavior of

endogenous PS species during analysis, providing a reliable reference for accurate

quantification.[2]

Manufacturers and Suppliers
The primary manufacturer of high-purity 17:0-20:3 PS-d5 for research purposes is Avanti

Research (formerly Avanti Polar Lipids), with distribution through Merck (Sigma-Aldrich) outside

of the United States.[3] Other specialty chemical suppliers may also list this product.

Supplier Product Name Catalog Number

Avanti Research 17:0-20:3 PS-d5 A85150 (Previously 858150)[3]

MedChemExpress

1-heptadecanoyl-2-

eicosatrienoyl-sn-glycero-3-

phospho-l-serine-d5-sod

HY-146114

Technical Data and Specifications
Quantitative data for 17:0-20:3 PS-d5 is critical for its proper application in experimental

workflows. The following specifications are provided by Avanti Research.[3]

Property Value

Molecular Formula C43H72D5NNaO10P[3]

Formula Weight 827.08[3]

Exact Mass 826.55[3]

Purity >99%[3]

CAS Number 2936622-56-7[3]

Storage Temperature -20°C[3]

Stability 3 Months[3]
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Experimental Protocols
The following is a generalized protocol for the use of 17:0-20:3 PS-d5 as an internal standard

in a typical lipidomics workflow for plasma or cell samples.

I. Materials
Biological sample (e.g., plasma, serum, cell pellet)

17:0-20:3 PS-d5 internal standard solution (concentration verified)

LC-MS grade solvents: Methanol (MeOH), Methyl-tert-butyl ether (MTBE), Acetonitrile

(ACN), Isopropanol (IPA), Water

Ammonium formate and Formic acid (for mobile phases)

Phosphate-buffered saline (PBS)

II. Sample Preparation and Lipid Extraction (MTBE
Method)

Standard Spiking: To a 1.5 mL microfuge tube, add the biological sample (e.g., 20 µL of

plasma or a cell pellet containing ~1 million cells). To this, add a known amount of 17:0-20:3
PS-d5 internal standard. The optimal amount should be determined empirically but should be

within the linear dynamic range of the instrument and comparable to the expected

endogenous lipid levels.[4]

Solvent Addition: Add 225 µL of ice-cold MeOH containing the internal standard. Vortex

briefly.[5]

Extraction: Add 750 µL of MTBE. Sonicate for 1 minute and incubate on ice for 1 hour,

vortexing briefly every 15 minutes to ensure thorough mixing.[5]

Phase Separation: Add 188 µL of PBS to induce the separation of aqueous and organic

phases.[5] Vortex for 20 seconds and let stand at room temperature for 10 minutes.

Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[5]
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Collection: Carefully collect the upper organic layer, which contains the lipids, and transfer it

to a new tube.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a

vacuum concentrator.

Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the

initial LC mobile phase (e.g., IPA/ACN/Water mixture) and transfer to an LC-MS vial for

analysis.[5]

III. LC-MS/MS Analysis
Chromatography: Perform lipid separation using a suitable C18 liquid chromatography

column. The mobile phases typically consist of:

Mobile Phase A: Acetonitrile:Water (60:40 v/v) with 10 mM ammonium formate and 0.1%

formic acid.[5]

Mobile Phase B: Isopropanol:Acetonitrile:Water (90:9:1 v/v) with 10 mM ammonium

formate and 0.1% formic acid.[5] A gradient is run from a lower to a higher percentage of

Mobile Phase B to elute lipids based on their polarity.

Mass Spectrometry: Analyze the eluent using a high-resolution mass spectrometer (e.g.,

QTOF or Orbitrap) operating in negative ion mode for PS analysis.

Data Acquisition: Use a data-dependent or targeted (Selected Reaction Monitoring, SRM)

acquisition method to fragment the precursor ions and generate MS/MS spectra for

identification and quantification. The fragmentation of PS typically involves the neutral loss of

the serine headgroup (87 Da).[6]

IV. Data Processing
Peak Integration: Integrate the chromatographic peak areas for the endogenous PS species

and the 17:0-20:3 PS-d5 internal standard.

Ratio Calculation: Calculate the ratio of the peak area of the endogenous lipid to the peak

area of the internal standard.
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Quantification: Determine the absolute or relative concentration of the endogenous lipid by

comparing this ratio to a calibration curve generated with known concentrations of a non-

deuterated PS standard.

Mandatory Visualizations
Experimental Workflow
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Lipidomics workflow using a deuterated internal standard.
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Biological Pathway: Phosphatidylserine in Apoptosis
Phosphatidylserine's role in biology is most prominently highlighted in the process of apoptosis,

or programmed cell death. In healthy cells, PS is strictly sequestered to the inner leaflet of the

plasma membrane. During apoptosis, this asymmetry is lost, and PS is externalized to the cell

surface, where it acts as a critical "eat-me" signal, flagging the dying cell for engulfment by

phagocytes like macrophages.

Role of Phosphatidylserine (PS) externalization in apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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